Cas no 1133123-02-0 (4-Bromo-2-iodo-benzoic Acid)
4-Bromo-2-iodo-benzoic Acid structure
Product Name:4-Bromo-2-iodo-benzoic Acid
CAS No:1133123-02-0
MF:C7H4BrIO2
MW:326.913933753967
MDL:MFCD12767500
CID:1028196
PubChem ID:19091504
Update Time:2025-04-20
4-Bromo-2-iodo-benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-iodobenzoic acid
- 4-Bromo-2-iodo-benzoic Acid
- Benzoic acid, 4-bromo-2-iodo-
- 2-Iodo-4-bromobenzoic acid
- 4-Bromo-2-iodobenzoicacid
- PubChem13466
- 2-Iodo-4-bromobenzoicacid
- JYNKVVLDGGRVFE-UHFFFAOYSA-N
- STL555225
- CK1064
- BBL101429
- AM82916
- AS00147
- SY041365
- BC003752
- AB0030591
- ST24043390
- CS-0
- Z607863674
- CS-0067143
- AKOS005258610
- 1133123-02-0
- AS-813/43501592
- EN300-67484
- MFCD12767500
- SCHEMBL12302451
- 4-Bromo-2-iodo-benzoic acid;4-Bromo-2-iodobenzoic acid
- AS-18832
- DTXSID20597987
-
- MDL： MFCD12767500
- Inchi： 1S/C7H4BrIO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)
- InChI Key： JYNKVVLDGGRVFE-UHFFFAOYSA-N
- SMILES： IC1C=C(C=CC=1C(=O)O)Br
Computed Properties
- Exact Mass: 325.84400
- Monoisotopic Mass: 325.84394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.8
Experimental Properties
- Density: 2.331
- Melting Point: 183-186°C
- Boiling Point: 355.8℃ at 760 mmHg
- Refractive Index: 1.69
- PSA: 37.30000
- LogP: 2.75190
4-Bromo-2-iodo-benzoic Acid Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code： 68/20/21/22
- Storage Condition：Store at room temperature
4-Bromo-2-iodo-benzoic Acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Bromo-2-iodo-benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JS406-5g |
4-Bromo-2-iodo-benzoic Acid |
1133123-02-0 | 97% | 5g |
232.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JS406-1g |
4-Bromo-2-iodo-benzoic Acid |
1133123-02-0 | 97% | 1g |
66.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JS406-200mg |
4-Bromo-2-iodo-benzoic Acid |
1133123-02-0 | 97% | 200mg |
57CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JS406-25g |
4-Bromo-2-iodo-benzoic Acid |
1133123-02-0 | 97% | 25g |
1376CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JS406-20g |
4-Bromo-2-iodo-benzoic Acid |
1133123-02-0 | 97% | 20g |
882.0CNY | 2021-07-10 | |
| Apollo Scientific | OR55547-5g |
4-Bromo-2-iodobenzoic acid |
1133123-02-0 | 95+% | 5g |
£18.00 | 2025-02-20 | |
| Apollo Scientific | OR55547-25g |
4-Bromo-2-iodobenzoic acid |
1133123-02-0 | 95+% | 25g |
£59.00 | 2025-02-20 | |
| Apollo Scientific | OR55547-100g |
4-Bromo-2-iodobenzoic acid |
1133123-02-0 | 95+% | 100g |
£232.00 | 2025-02-20 | |
| Apollo Scientific | OR40655-1g |
4-Bromo-2-iodobenzoic acid |
1133123-02-0 | 97% | 1g |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR40655-5g |
4-Bromo-2-iodobenzoic acid |
1133123-02-0 | 97% | 5g |
£18.00 | 2025-02-20 |
4-Bromo-2-iodo-benzoic Acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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